Cas no 1245816-08-3 (2-(2-Cyclopropylmethoxy-4,5-difluorophenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane)

• Product Name: 2-(2-Cyclopropylmethoxy-4,5-difluorophenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane
• CAS No: 1245816-08-3
• MF: C₁₆H₂₁BF₂O₃
• MW: 310.143952131271
• MDL: MFCD14702521
• CID: 1074593
• PubChem ID: 66521773
• Update Time: 2025-04-20

2-(2-Cyclopropylmethoxy-4,5-difluorophenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylmethoxy-4,5-difluorophenylboronic acid pinacol ester
• VZB81608
• 2-(2-(Cyclopropylmethoxy)-4,5-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS015950475
• TVDPVJZHYPPVSB-UHFFFAOYSA-N
• 1245816-08-3
• 2-(2-Cyclopropylmethoxy-4,5-difluorophenyl)-4,4,5,5-tetramethyl[1,3,2]dioxaborolane
• DTXSID10735119
• 2-[2-(cyclopropylmethoxy)-4,5-difluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Cyclopropylmethoxy-4,5-difluorophenylboronicacid pinacol ester
• J-509260
• 2-(cyclopropylmethoxy)-4,5-difluorophenylboronic acid pinacol ester
• 2-(2-Cyclopropylmethoxy-4,5-difluorophenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane

• MDL： MFCD14702521
• Inchi： 1S/C16H21BF2O3/c1-15(2)16(3,4)22-17(21-15)11-7-12(18)13(19)8-14(11)20-9-10-5-6-10/h7-8,10H,5-6,9H2,1-4H3
• InChI Key： TVDPVJZHYPPVSB-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(B2OC(C)(C)C(C)(C)O2)=C1)OCC1CC1)F

Computed Properties

• Exact Mass: 310.1551810g/mol
• Monoisotopic Mass: 310.1551810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers